Cas no 87233-62-3 (Emedastine Difumerate)

• Product Name: Emedastine Difumerate
• CAS No: 87233-62-3
• MF: C₂₁H₃₀N₄O₅
• MW: 418.486705303192
• MDL: MFCD00923844
• CID: 721719
• PubChem ID: 160871379
• Update Time: 2024-10-26

Emedastine Difumerate Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxyethyl)-2-(4-methyl-1,4-diazepan-1-yl)-1H-benzo[d]imidazole difumarate
• Emedastine Difumerate
• Emedastine Difumarate
• (E)-but-2-enedioic acid,1-(2-ethoxyethyl)-2-(4-methyl-1,4-diazepan-1-yl)benzimidazole
• EMEDASTINE FUMARATE
• 1-(2-Ethoxyethyl)-2-(4-methyl-1-homopiperazinyl)benzimidazole Difumarate
• 1-(2-Ethoxyethyl)-2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-1H-benzimidazole (2E)-2-butenedioate (1:2)
• AL 3432A
• Emadine
• KB 2413
• KG 2413
• LY 188695
• Rapimine
• Daren
• 42MB94QOSM
• Emadine (TN)
• DSSTox_RID_82009
• DSSTox_CID_26911
• DSSTox_GSID_46911
• 1-(2-Ethoxyethyl)-2-(4-methylhexahydro-1H-1,4-diazepin-1-yl)benzimidazole fumarate (1:2)
• Benzimidazole, 1-(2-et
• 1H-1,4-Diazepine, 1H-benzimidazole deriv. (ZCI)
• 1H-Benzimidazole, 1-(2-ethoxyethyl)-2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-, (E)-2-butenedioate (1:2) (ZCI)

• MDL： MFCD00923844
• Inchi： 1S/C17H26N4O.C4H4O4/c1-3-22-14-13-21-16-8-5-4-7-15(16)18-17(21)20-10-6-9-19(2)11-12-20;5-3(6)1-2-4(7)8/h4-5,7-8H,3,6,9-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： FGFODSDYSQTNOS-WLHGVMLRSA-N
• SMILES： C(/C(=O)O)=C\C(=O)O.C(N1C2C=CC=CC=2N=C1N1CCN(C)CCC1)COCC

Computed Properties

• Exact Mass: 534.23300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 460
• Topological Polar Surface Area: 183

Experimental Properties

• Melting Point: 147.0 to 151.0 deg-C
• PSA: 182.73000
• LogP: 1.64120
• Merck: 3557

Emedastine Difumerate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：DD8870000
• Toxicity：LD50 orally in guinea pigs: 744 mg/kg (Fukuda)
• Storage Condition：2-8°C